molecular formula C3H9Cl3NPSi B8273478 Phosphorimidic trichloride, (trimethylsilyl)- CAS No. 40678-60-2

Phosphorimidic trichloride, (trimethylsilyl)-

Cat. No.: B8273478
CAS No.: 40678-60-2
M. Wt: 224.52 g/mol
InChI Key: SOPLWKIXDXHNTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phosphorimidic trichloride, (trimethylsilyl)- is a useful research compound. Its molecular formula is C3H9Cl3NPSi and its molecular weight is 224.52 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phosphorimidic trichloride, (trimethylsilyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phosphorimidic trichloride, (trimethylsilyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

40678-60-2

Molecular Formula

C3H9Cl3NPSi

Molecular Weight

224.52 g/mol

IUPAC Name

trichloro(trimethylsilylimino)-λ5-phosphane

InChI

InChI=1S/C3H9Cl3NPSi/c1-9(2,3)7-8(4,5)6/h1-3H3

InChI Key

SOPLWKIXDXHNTF-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)N=P(Cl)(Cl)Cl

Related CAS

164467-02-1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl ether (250 ml) was added with stirring to a flask cooled in an ice/water bath containing lithium bis(trimethylsilyl)amide (27.7 g, 0.17 mol). Phosphorus trichloride (14.5 ml, 0.17 mol) was then added and the mixture stirred for a further 5-10 minutes before removing the ice water bath. Stirring was continued at ambient temperature for a further 1-2 hours. The reaction flask was then cooled again in an ice/water bath and sulfuryl chloride (13.3 ml, 0.17 mol) added. The mixture was stirred for a further 10-15 minutes before removing the ice/water bath and stirring at ambient for a further 1-2 hours or until the reaction was complete, as indicated by 31P {1H} NMR spectroscopy. The product was isolated in pure form via vacuum distillation.
Quantity
27.7 g
Type
reactant
Reaction Step One
Quantity
14.5 mL
Type
reactant
Reaction Step Two
Quantity
13.3 mL
Type
reactant
Reaction Step Three
Quantity
250 mL
Type
solvent
Reaction Step Four

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